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Compound of Interest

Compound Name: VH032-C7-COOH

Cat. No.: B2881792 Get Quote

Essential Safety and Handling Guide for VH032-
C7-COOH
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling, storage, and

disposal of VH032-C7-COOH. The following procedures are designed to ensure the safety of

laboratory personnel and to maintain the integrity of the product.

Product Information and Properties
VH032-C7-COOH is a functionalized von Hippel-Lindau (VHL) protein ligand used in the

research and development of Proteolysis Targeting Chimeras (PROTACs). It contains an E3

ligase ligand and an alkyl linker with a terminal carboxylic acid.

Quantitative Data Summary:
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Property Value Source

Chemical Formula C31H44N4O6S Cayman Chemical

Molecular Weight 600.77 g/mol Cayman Chemical

Purity ≥98% Tocris Bioscience

Appearance Solid MedChemExpress

Storage Temperature -20°C Cayman Chemical

Stability ≥ 4 years (at -20°C) Cayman Chemical

Hazard Identification and Personal Protective
Equipment (PPE)
Disclaimer: A specific Safety Data Sheet (SDS) for VH032-C7-COOH was not located. The

following hazard assessment is based on the SDS for the related compound VH 032 and the

general properties of carboxylic acids. VH 032 is not classified as a hazardous substance

according to its SDS from Cayman Chemical. However, as a novel chemical, it should be

handled with care.

Primary Routes of Exposure: Inhalation, skin contact, eye contact.

Potential Health Effects:

Eye: May cause mild irritation.

Skin: May cause mild irritation upon prolonged contact.

Inhalation: May cause respiratory tract irritation.

Ingestion: The toxicological properties have not been fully investigated.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specific Requirements

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile or other chemically resistant gloves.

Body Protection Laboratory coat.

Respiratory Protection

Not required under normal handling conditions

with adequate ventilation. Use a NIOSH-

approved respirator if handling large quantities

or if dust is generated.

Standard Operating Procedure for Handling
This workflow outlines the essential steps for safely handling VH032-C7-COOH in a laboratory

setting.
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Safe Handling Workflow for VH032-C7-COOH

Preparation

Handling

Cleanup & Disposal

1. Designate Handling Area

2. Assemble PPE

3. Gather Materials

4. Weigh Compound

5. Dissolve in Solvent

6. Decontaminate Surfaces

7. Dispose of Waste

8. Remove & Dispose of PPE

Click to download full resolution via product page

Caption: Standard operational workflow for handling VH032-C7-COOH.
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Experimental Protocol: Step-by-Step Handling

Preparation:

Designate a specific, well-ventilated area for handling, preferably a chemical fume hood.

Assemble all necessary PPE: safety goggles, lab coat, and nitrile gloves.

Gather all required materials: VH032-C7-COOH, appropriate solvent (e.g., DMSO), vials,

pipettes, and waste containers.

Handling:

Carefully weigh the desired amount of the solid compound in a tared, sealed container to

minimize dust generation.

Add the appropriate solvent to the vial containing the compound. Cap the vial and vortex

or sonicate until fully dissolved.

Cleanup and Disposal:

Wipe down the work surface with a suitable decontaminating agent (e.g., 70% ethanol).

Dispose of all contaminated materials, including pipette tips, vials, and gloves, in a

designated hazardous chemical waste container.

Remove PPE in the reverse order it was put on, ensuring not to contaminate skin or

clothing. Wash hands thoroughly after handling.

Emergency Procedures: Spill and Exposure
Management
Immediate and appropriate action is crucial in the event of a spill or personnel exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b2881792?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2881792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Spill Response Plan

Containment

Cleanup

Disposal

Spill Occurs

1. Alert Others

2. Evacuate Area (if necessary)

3. Absorb Spill

For small spills

4. Collect Absorbed Material

5. Decontaminate Spill Area

6. Package Waste

7. Label Waste Container

8. Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step emergency spill response procedure.
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First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention if irritation persists.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 1-2 glasses of water to drink. Seek immediate medical attention.

Storage and Disposal Plan
Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep at a constant temperature of -20°C for long-term storage to ensure stability.[1]

Disposal:

Dispose of VH032-C7-COOH and any contaminated materials as hazardous chemical

waste.

Follow all federal, state, and local regulations for chemical waste disposal. Do not dispose of

down the drain or in regular trash.

Ensure waste containers are properly labeled with the contents and associated hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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